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Compound of Interest

2,3-Dihydroisoquinolin-4(1H)-one
Compound Name:
hydrochloride

Cat. No.: B1403948

An In-Depth Technical Guide to the Safe Handling of 2,3-Dihydroisoquinolin-4(1H)-one
Hydrochloride for Research & Development

Section 1: Introduction & Scientific Context

2,3-Dihydroisoquinolin-4(1H)-one hydrochloride is a heterocyclic organic compound that
serves as a critical building block in medicinal chemistry and drug development. Its core
structure, the dihydroisoquinolinone scaffold, is recognized as a "privileged scaffold"—a
molecular framework that is capable of binding to multiple biological targets with high affinity.
This versatility makes it a valuable intermediate in the synthesis of novel therapeutic agents,
including those targeting the central nervous system and compounds with anti-inflammatory
properties[1][2][3].

Given its integral role in the discovery pipeline, researchers, scientists, and drug development
professionals will inevitably handle this compound. While not acutely toxic in the most severe
sense, it possesses a specific set of hazards that mandate a thorough understanding and
disciplined application of safety protocols. This guide moves beyond mere compliance,
adopting the perspective of a senior application scientist to explain the causality behind each
safety recommendation. Its purpose is to instill a culture of safety that is both knowledgeable
and proactive, ensuring that the compound's scientific potential can be explored without
compromising the well-being of laboratory personnel.
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Section 2: Compound Identification &
Physicochemical Properties

Proper identification is the foundational step of chemical safety. The following table summarizes
the key identifiers and physical properties of 2,3-Dihydroisoquinolin-4(1H)-one
hydrochloride, which are essential for accurate record-keeping and risk assessment.

Property Value Source
CAS Number 1196157-36-4 [41[5]
Molecular Formula CoH10CINO [5]
Molecular Weight 183.63 g/mol [5]
Appearance Solid [6]

) N Stable under normal
Chemical Stability [6]
temperatures and pressures.

Section 3: Comprehensive Hazard Analysis

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2,3-Dihydroisoquinolin-4(1H)-one hydrochloride is classified with a "Warning"
signal word and the GHSO07 pictogram (exclamation mark)[4]. This classification stems from a
specific set of hazards that must be understood to be properly mitigated.

Implication in the

Hazard Class GHS Code Hazard Statement Lab
a
Acute Toxicity, Oral H302 Harmful if swallowed [4]
Skin Irritation H315 Causes skin irritation [4]
) o Causes serious eye
Serious Eye Irritation H319 o [4]
irritation
Specific Target Organ May cause respirato
PECTIE TSI Hass e PR 1y
Toxicity irritation
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Expert Insight: The primary risks associated with this compound are related to direct contact
and inhalation of its solid form. Unlike volatile liquids, the danger from this solid arises from
dust generation during weighing and transfer. The hydrochloride salt form may enhance its
irritant properties upon contact with moist tissues like the eyes or respiratory tract.

Section 4: Risk Mitigation & Safe Handling
Protocols

A multi-layered approach, starting with engineering controls and supplemented by rigorous
personal protective equipment (PPE) and handling protocols, is essential for safety.

Risk Assessment Workflow

Before any handling, a formal risk assessment should be conducted. This process ensures that
all hazards are identified and appropriate controls are implemented.
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(e.g., Weighing, Dissolving)
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es No

Evacuate Immediate Area -
Alert EH&S / Emergency Services (Small Spill Procedure)
Restrict Access

Ensure appropriate PPE is worn
(Gloves, Goggles, Lab Coat)

Cover with inert absorbent material
(e.g., sand, vermiculite)

Carefully sweep up material
Place in a sealed, labeled container

(Clean spill area with appropriate soIvenD

i

@ispose of waste as hazardous)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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